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Compound of Interest

Compound Name: 2,2'-Bipyridine-4-carboxylic acid

Cat. No.: B159612 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive overview

of the necessary safety protocols and step-by-step disposal procedures for 2,2'-Bipyridine-4-
carboxylic acid, ensuring laboratory safety and regulatory compliance.

Proper handling and disposal of chemical reagents are paramount to maintaining a safe

laboratory environment. This guide provides detailed procedures for the safe disposal of 2,2'-
Bipyridine-4-carboxylic acid, a heterocyclic compound often utilized in chemical synthesis.

Adherence to these guidelines is crucial for minimizing environmental impact and ensuring the

personal safety of all laboratory personnel.

Safety and Handling Profile
2,2'-Bipyridine-4-carboxylic acid is a solid substance with the molecular formula C₁₁H₈N₂O₂.

According to the Globally Harmonized System (GHS), it is classified as Acute Toxicity, Oral

(Category 4), and is harmful if swallowed. The appropriate GHS pictogram for this substance is

the GHS07, indicating a health hazard.
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Property Information

Chemical Name 2,2'-Bipyridine-4-carboxylic acid

CAS Number Not explicitly found in search results.

Molecular Formula C₁₁H₈N₂O₂

Physical State Solid

GHS Pictogram GHS07 (Health Hazard/Exclamation Mark)

Hazard Statement H302: Harmful if swallowed

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
When handling 2,2'-Bipyridine-4-carboxylic acid, it is imperative to use appropriate personal

protective equipment to prevent exposure.

Eye Protection: Wear approved safety goggles or glasses with side shields.[1][2]

Hand Protection: Use chemical-resistant gloves.[1][2]

Respiratory Protection: In case of dust formation, use a suitable particle respirator.[2][3]

Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed.[2]

Step-by-Step Disposal Protocol
The disposal of 2,2'-Bipyridine-4-carboxylic acid must be conducted in accordance with

local, state, and federal regulations. The following is a general procedural guide.

Step 1: Waste Collection

Collect waste 2,2'-Bipyridine-4-carboxylic acid and any contaminated materials (e.g.,

weighing paper, gloves) in a designated, clearly labeled, and sealed container.[3]

Avoid mixing with other chemical waste to prevent unforeseen reactions.
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Step 2: Spill Management

In the event of a spill, avoid generating dust.[3]

Carefully sweep up the solid material and place it into the designated waste container.[1][4]

For wet spills, absorb the material with an inert substance and place it in the waste container.

[3]

Clean the spill area thoroughly with soap and water.[4]

Step 3: Storage Pending Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1][2][4]

Step 4: Final Disposal

Dispose of the chemical waste through a licensed chemical waste disposal company.[2]

Do not discharge down the drain or into sewer systems.[2][4]

The material may be suitable for controlled incineration with flue gas scrubbing.[2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,2'-
Bipyridine-4-carboxylic acid.
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Disposal Workflow for 2,2'-Bipyridine-4-carboxylic Acid

Identify Waste:
2,2'-Bipyridine-4-carboxylic acid

and contaminated materials

Collect waste in a designated,
labeled, and sealed container.

Is the container properly labeled
and sealed?

No

Store in a cool, dry,
well-ventilated area.

Yes

Arrange for pickup by a licensed
chemical waste disposal service.

No Yes

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2,2'-Bipyridine-4-carboxylic acid.

Disclaimer: This information is based on available safety data for 2,2'-Bipyridine-4-carboxylic
acid and related compounds. Always consult the specific Safety Data Sheet (SDS) for the

product you are using and adhere to all institutional and governmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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